Cas no 41095-01-6 (Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate)

Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate structure
41095-01-6 structure
Product Name:Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate
CAS No:41095-01-6
MF:C14H20N2O4
MW:280.319603919983
CID:926572
PubChem ID:314894
Update Time:2025-04-19

Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate
    • 3-Acetyl-4-butylamino-2-hydroxypyridin-5-carbonsaeureethylester
    • 3-acetyl-4-butylamino-2-hydroxypyridine-5-carboxylic acid ethyl ester
    • AC1L7QJL
    • AG-F-46089
    • CTK4I4247
    • ETHYL 5-ACETYL-4-BUTYLAMINO-6-OXO-1H-PYRIDINE-3-CARBOXYLATE
    • NSC235196
    • DTXSID60311008
    • SCHEMBL11820609
    • Ethyl 5-acetyl-4-(butylamino)-6-oxo-1,6-dihydropyridine-3-carboxylate
    • NSC-235196
    • NSC 235196
    • HZKFYEQNQXDLJB-UHFFFAOYSA-N
    • 41095-01-6
    • Inchi: 1S/C14H20N2O4/c1-4-6-7-15-12-10(14(19)20-5-2)8-16-13(18)11(12)9(3)17/h8H,4-7H2,1-3H3,(H2,15,16,18)
    • InChI Key: HZKFYEQNQXDLJB-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CNC(C(C(C)=O)=C1NCCCC)=O)=O

Computed Properties

  • Exact Mass: 280.1424
  • Monoisotopic Mass: 280.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 84.5Ų

Experimental Properties

  • PSA: 84.5
  • LogP: 2.45150
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